N-(2-nitro-4-phenoxy-phenyl)acetamide
Cat. No. B8637072
M. Wt: 272.26 g/mol
InChI Key: AOQRYLOEFJOFQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03965113
Procedure details
6.0 G. of 1-acetamido-2-nitro-4-phenoxybenzene and 20 ml. sodium hydroxide in methanol is warmed gently until homogeneous, diluted with water and ice, and the methanol evaporated to give 1-amino-2-nitro-4-phenoxybenzene.
Identifiers
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REACTION_CXSMILES
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C([NH:4][C:5]1[CH:10]=[CH:9][C:8]([O:11][C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)=[CH:7][C:6]=1[N+:18]([O-:20])=[O:19])(=O)C.[OH-].[Na+]>CO.O>[NH2:4][C:5]1[CH:10]=[CH:9][C:8]([O:11][C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][CH:13]=2)=[CH:7][C:6]=1[N+:18]([O-:20])=[O:19] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)NC1=C(C=C(C=C1)OC1=CC=CC=C1)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the methanol evaporated
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC1=C(C=C(C=C1)OC1=CC=CC=C1)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
